Cas no 2411298-15-0 (2-chloro-N-[2-(4-{[(4-methylphenyl)carbamoyl]methoxy}phenyl)ethyl]propanamide)

• Product Name: 2-chloro-N-[2-(4-{[(4-methylphenyl)carbamoyl]methoxy}phenyl)ethyl]propanamide
• CAS No: 2411298-15-0
• MF: C₂₀H₂₃ClN₂O₃
• MW: 374.861224412918
• CID: 5947422
• PubChem ID: 145887739
• Update Time: 2025-06-12

2-chloro-N-[2-(4-{[(4-methylphenyl)carbamoyl]methoxy}phenyl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• Z1562129141
• 2-chloro-N-[2-(4-{[(4-methylphenyl)carbamoyl]methoxy}phenyl)ethyl]propanamide
• 2411298-15-0
• EN300-7559197

• Inchi： 1S/C20H23ClN2O3/c1-14-3-7-17(8-4-14)23-19(24)13-26-18-9-5-16(6-10-18)11-12-22-20(25)15(2)21/h3-10,15H,11-13H2,1-2H3,(H,22,25)(H,23,24)
• InChI Key： KXNFCFKIFVYQFX-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCCC1C=CC(=CC=1)OCC(NC1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 374.1397203g/mol
• Monoisotopic Mass: 374.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.4Ų

Additional information on 2-chloro-N-[2-(4-{[(4-methylphenyl)carbamoyl]methoxy}phenyl)ethyl]propanamide

Introduction to 2-chloro-N-[2-(4-{[(4-methylphenyl)carbamoyl]methoxy}phenyl)ethyl]propanamide (CAS No. 2411298-15-0) and Its Emerging Applications in Chemical Biology

2-chloro-N-[2-(4-{[(4-methylphenyl)carbamoyl]methoxy}phenyl)ethyl]propanamide, identified by its CAS number 2411298-15-0, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, exhibits a unique combination of functional groups that make it a promising candidate for various biological and chemical applications. The presence of a chloro substituent, an amide backbone, and a highly substituted aromatic moiety contributes to its distinct chemical properties and reactivity, which are being explored in cutting-edge research.

The compound’s name highlights several key structural features that are critical for understanding its potential utility. The chloro group at the nitrogen position enhances its electrophilicity, making it susceptible to nucleophilic substitution reactions, which are fundamental in drug synthesis and molecular modifications. The amide bond serves as a versatile linker, allowing for further derivatization and conjugation with other biomolecules. Notably, the 4-{[(4-methylphenyl)carbamoyl]methoxy}phenyl ethyl side chain introduces a complex aromatic system with multiple sites for interaction with biological targets. This side chain’s design suggests potential applications in modulating enzyme activity, receptor binding, or as a scaffold for developing novel therapeutic agents.

In recent years, the field of chemical biology has seen a surge in the development of small molecules that can interact selectively with biological targets. The structural complexity of 2-chloro-N-[2-(4-{[(4-methylphenyl)carbamoyl]methoxy}phenyl)ethyl]propanamide positions it as a valuable tool for investigating protein-protein interactions, enzyme inhibition, and cellular signaling pathways. Researchers have leveraged its unique chemical profile to design inhibitors targeting various kinases and proteases implicated in diseases such as cancer and inflammatory disorders. The methylphenyl moiety within the side chain is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in several pharmacological contexts.

One of the most compelling aspects of this compound is its potential in drug discovery. The chloro group allows for facile functionalization via cross-coupling reactions, enabling the creation of libraries of derivatives with tailored biological activities. Additionally, the amide linkage provides stability while maintaining flexibility, which is crucial for molecules that need to navigate complex biological environments. Recent studies have demonstrated the utility of similar amide-based compounds in modulating neurotransmitter receptors, offering insights into their potential therapeutic applications in neurodegenerative diseases.

The aromatic system present in the side chain has also been a focus of interest due to its ability to engage in π-stacking interactions with biomolecules. These interactions are pivotal in drug-receptor binding and have been exploited in the design of high-affinity ligands. The 4-methylphenyl group contributes to this capability while also introducing steric hindrance that can fine-tune binding specificity. This balance between electronic and steric properties makes 2-chloro-N-[2-(4-{[(4-methylphenyl)carbamoyl]methoxy}phenyl)ethyl]propanamide an attractive candidate for further exploration.

Advances in computational chemistry have further accelerated the study of this compound. Molecular modeling techniques have been employed to predict binding modes and interaction energies with potential targets, streamlining the drug discovery process. These simulations have revealed that the compound’s structure is well-suited for binding to pockets on proteins that are difficult to access with simpler molecules. This finding underscores its potential as a lead compound or building block for more complex therapeutic agents.

Furthermore, the synthesis of this compound has been optimized through multi-step organic transformations, showcasing the ingenuity of synthetic chemists in navigating complex molecular architectures. The use of palladium-catalyzed cross-coupling reactions has enabled efficient assembly of the aromatic portions of the molecule, while protecting group strategies have allowed for selective functionalization at multiple sites. These synthetic advancements not only facilitate access to this compound but also provide methodologies that can be applied to other structurally related molecules.

The biological evaluation of 2-chloro-N-[2-(4-{[(4-methylphenyl)carbamoyl]methoxy}phenyl)ethyl]propanamide has yielded promising results in preclinical studies. Initial assays have shown activity against several disease-relevant targets, including enzymes involved in metabolic pathways and receptors expressed on tumor cells. While further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties, these early findings suggest a bright future for this molecule in therapeutic development.

The versatility of this compound extends beyond traditional pharmaceutical applications. Its structural features make it an excellent candidate for use as an intermediate in material science, particularly in the development of functional polymers and coatings that require specific chemical properties. The ability to modify its structure allows researchers to fine-tune material characteristics such as solubility, thermal stability, and mechanical strength.

In conclusion,2-chloro-N-[2-(4-{[(4-methylphenyl)carbamoyl]methoxy}phenyl)ethyl]propanamide (CAS No. 2411298-15-0) represents a fascinating example of how complex molecular structures can be leveraged for biological and chemical innovation. Its unique combination of functional groups provides a rich foundation for further exploration across multiple disciplines. As research continues to uncover new applications and refine synthetic methodologies,this compound holds promise as both a lead molecule and a versatile building block for future discoveries.